![molecular formula C16H11Cl2N3OS2 B4666509 {[3-(3,4-dichlorophenyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]thio}acetonitrile](/img/structure/B4666509.png)
{[3-(3,4-dichlorophenyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]thio}acetonitrile
Overview
Description
Synthesis Analysis
The synthesis of complex thieno[2,3-d]pyrimidin-4-ones and their derivatives, including structures similar to our compound of interest, generally involves multi-step chemical reactions. These procedures often start from basic heterocyclic scaffolds, with subsequent functionalization steps to introduce various substituents, such as the distinct chlorophenyl, dimethyl, and thioacetonitrile groups seen in the target molecule (Khalifa, Al-Omar, & Ali, 2017).
Molecular Structure Analysis
Quantum chemical studies offer insights into the molecular structure of thieno[2,3-d]pyrimidin-4-ones, revealing the energetic favorability of various tautomeric forms and the impact of substituents on the molecule's stability and reactivity (Mamarakhmonov et al., 2014).
Chemical Reactions and Properties
The reactivity profile of thieno[2,3-d]pyrimidin derivatives often includes their ability to undergo further functionalization. This can involve nucleophilic substitutions, addition reactions, and the formation of new heterocyclic rings through reactions with various reagents, demonstrating a versatile chemistry that is essential for synthesizing targeted derivatives with specific biological or chemical properties (Chang, Cho, & Kim, 2003).
Future Directions
Mechanism of Action
Target of Action
Similar compounds with a pyridopyrimidine moiety have shown therapeutic interest . For instance, Vistusertib or AZD2014, a novel mTOR inhibitor, is a related compound .
Mode of Action
It’s known that the degree of lipophilicity, ie, the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells .
Biochemical Pathways
Similar compounds have been found to inhibit the dual-specificity tyrosine phosphorylation-regulated kinase 1a (dyrk1a)-protein kinase b (pkb, akt) signaling pathway .
Pharmacokinetics
Its lipophilic nature suggests that it may have good absorption and distribution profiles .
Result of Action
Similar compounds have shown promising cytotoxic effects against various human cancer cell lines .
properties
IUPAC Name |
2-[3-(3,4-dichlorophenyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2N3OS2/c1-8-9(2)24-14-13(8)15(22)21(16(20-14)23-6-5-19)10-3-4-11(17)12(18)7-10/h3-4,7H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMLGOJBHYQSWHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C(=N2)SCC#N)C3=CC(=C(C=C3)Cl)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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